Cas no 91370-02-4 ((5S)-2-ethyldecahydroisoquinolin-5-ol)

• Product name: (5S)-2-ethyldecahydroisoquinolin-5-ol
• CAS No: 91370-02-4
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 1963247
• PubChem ID: 56225

(5S)-2-ethyldecahydroisoquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

• (5S)-2-ethyldecahydroisoquinolin-5-ol
• (5S)-2-ethyl-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-5-ol
• DTXSID40919788
• 5-ISOQUINOLINOL, DECAHYDRO-2-ETHYL-, cis-
• 91370-02-4
• BRN 1363077
• cis-5-Hydroxy-2-ethyldecahydroisoquinoline
• 2-ethyldecahydroisoquinolin-5-ol
• cis-2-Ethyldecahydro-5-isoquinolinol

• Inchi： InChI=1S/C11H21NO/c1-2-12-7-6-10-9(8-12)4-3-5-11(10)13/h9-11,13H,2-8H2,1H3/t9?,10?,11-/m0/s1
• InChI Key： SIIVDVCPUJLGRR-ILDUYXDCSA-N
• SMILES： CCN1CCC2C(C1)CCCC2O

Computed Properties

• Exact Mass: 183.162314
• Monoisotopic Mass: 183.162314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 1.5

Experimental Properties

• Density: 0.995
• Boiling Point: 273.8°C at 760 mmHg
• Flash Point: 70.3°C
• Refractive Index: 1.499